
Application Notes for the Experimental Dyeing
of Textiles with Lanasol Yellow 4G

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanasol Yellow 4G

Cat. No.: B3056300 Get Quote

Introduction

Lanasol Yellow 4G (C.I. Reactive Yellow 39) is a reactive dye belonging to the α-

bromoacrylamide class, specifically designed for dyeing protein fibers such as wool and silk.[1]

[2] These dyes form covalent bonds with the amino groups in the fiber, resulting in excellent

wet fastness properties.[2] Lanasol Yellow 4G produces a brilliant, greenish-yellow shade and

is a key component of the Lanasol trichromatic system (along with Lanasol Red 6G and

Lanasol Blue 3G) for achieving a wide gamut of colors. This document provides a detailed

experimental protocol for the application of Lanasol Yellow 4G in a laboratory setting, aimed at

researchers and scientists in the field of textile chemistry and drug development where precise

and reproducible dyeing is required.

Principle of Dyeing

The dyeing process with Lanasol reactive dyes involves three main stages:

Exhaustion: The dye is adsorbed onto the fiber surface from the dyebath under controlled pH

and temperature conditions. This stage is influenced by the addition of electrolytes and

leveling agents.

Fixation: A covalent bond is formed between the reactive group of the dye and the functional

groups of the fiber. This reaction is typically promoted by an increase in temperature and a

shift in pH to alkaline conditions.
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Washing-off: Unfixed dye is removed from the fiber surface to ensure optimal fastness

properties and to prevent bleeding.

Safety Precautions

Lanasol Yellow 4G is a yellow powder with no odor.[3] As with all reactive dyes, care should

be taken to avoid inhalation of the dye powder and contact with skin and eyes.[3] It may cause

sensitization by inhalation and skin contact. Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a dust mask, should be worn when handling the dye

powder. All procedures should be carried out in a well-ventilated area or under a fume hood.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Experimental Protocols
This section details the materials, equipment, and step-by-step procedure for dyeing wool

fabric with Lanasol Yellow 4G.

Materials and Equipment

Textile Substrate: 100% wool fabric (pre-scoured and weighed)

Dye: Lanasol Yellow 4G (C.I. Reactive Yellow 39)

Auxiliary Chemicals:

Albegal B (Leveling agent)

Acetic Acid (80%)

Ammonium Sulfate

Ammonium Hydroxide (0.88M) or Soda Ash

Hostapal NIN or a similar non-ionic detergent (for washing-off)

Equipment:
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Laboratory dyeing machine (e.g., Mathis IR lab dyeing machine) or a temperature-

controlled water bath with beakers

pH meter

Magnetic stirrer and stir bars

Graduated cylinders and pipettes

Balance (accurate to 0.001g)

Beakers and flasks

Squeeze bottle with distilled water

Grey scale for assessing staining and change in color

Dyeing Procedure

The following protocol is based on a 1% on mass of fiber (o.m.f.) dyeing. Adjustments to dye

and auxiliary concentrations may be required for different depths of shade.

Pre-treatment:

The wool fabric should be pre-wetted by soaking in a solution containing 2 g/L of a non-

ionic wetting agent (e.g., Invadine O) at 40°C for 30 minutes.

Rinse the fabric thoroughly with distilled water and gently squeeze to remove excess

water.

Dye Bath Preparation:

Set the liquor-to-goods ratio to 10:1. For example, for 10 grams of wool, the total volume

of the dyebath will be 100 mL.

To a beaker, add the required volume of distilled water.
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Add the following auxiliaries to the dyebath in the given order, ensuring each is dissolved

before adding the next:

2.0% o.m.f. Albegal B (leveling agent)

Sufficient acetic acid to achieve an initial pH of 5.5.

In a separate beaker, accurately weigh the Lanasol Yellow 4G dye (e.g., 0.1 g for a 1%

o.m.f. dyeing of 10 g of wool).

Make a paste of the dye with a small amount of cold water and then dissolve it by adding

hot water (not exceeding 60°C).

Add the dissolved dye solution to the dyebath.

Dyeing Cycle:

Place the pre-wetted wool fabric into the dyebath at 50°C.

Raise the temperature to 70°C at a rate of 1°C per minute.

Hold the temperature at 70°C for 20 minutes.

Raise the temperature to 98°C at a rate of 1°C per minute.

Maintain the temperature at 98°C for 60 minutes.

Cool the dyebath to 80°C at a rate of 1°C per minute.

Fixation:

At 80°C, add 1% o.m.f. ammonium hydroxide (0.88M) to the dyebath to raise the pH to

approximately 8.5.

Maintain the dyebath at 80°C for 20 minutes to allow for dye fixation.

Rinsing and Washing-off:

Cool the dyebath to 30°C.
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Remove the dyed fabric and rinse it thoroughly with cold distilled water.

Prepare a washing-off bath containing 1.0 g/L of a non-ionic detergent (e.g., Hostapal NIN)

at 60°C.

Wash the dyed fabric in this bath for 20 minutes.

Repeat the washing-off process until no more unfixed dye is observed in the bath.

Give the fabric a final rinse with distilled water.

Drying:

Gently squeeze the fabric by hand and allow it to air-dry overnight.

Data Presentation
The following tables summarize the key parameters of the dyeing process and the expected

performance characteristics of Lanasol Yellow 4G.

Table 1: Experimental Dyeing Parameters
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Parameter Value Reference

Dye Lanasol Yellow 4G

Substrate 100% Wool

Liquor Ratio 10:1

Dye Concentration 0.5%, 1.0%, 2.0% (o.m.f.)

Leveling Agent 2.0% (o.m.f.) Albegal B

Initial pH 5.5 (adjusted with acetic acid)

Fixation pH
~8.5 (adjusted with ammonium

hydroxide)

Dyeing Temperature Profile

50°C -> 70°C (1°C/min), hold

20 min -> 98°C (1°C/min), hold

60 min

Fixation Temperature & Time 80°C for 20 minutes

Washing-off
1.0 g/L non-ionic detergent at

60°C for 20 min

Table 2: Fastness Properties of Lanasol Yellow 4G (C.I. Reactive Yellow 39)

Fastness Property Rating Standard

Light Fastness 6 ISO

Perspiration Fastness (Fading) 4 (red) ISO

Perspiration Fastness

(Staining)
5 ISO

Soaping (Fading) - -

Soaping (Staining) - -

Oxygen Bleaching - -
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Note: The fastness data is for C.I. Reactive Yellow 39 on wool. The specific test conditions for

soaping and oxygen bleaching were not available in the searched documents.

Mandatory Visualization
Experimental Workflow for Lanasol Yellow 4G Dyeing
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Pre-treatment

Dyeing Process

Post-treatment

Pre-wetting of Wool
(2 g/L wetting agent, 40°C, 30 min)

Dye Bath Preparation
(L:R 10:1, pH 5.5, Albegal B)

Introduce wetted fabric

Dyeing Cycle
(50°C to 98°C)

Fixation
(pH ~8.5, 80°C, 20 min)

Rinsing
(Cold distilled water)

Washing-off
(1 g/L detergent, 60°C, 20 min)

Final Rinse

Air Drying

Click to download full resolution via product page

Caption: Experimental workflow for dyeing wool with Lanasol Yellow 4G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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